Cas no 2171722-92-0 (2-amino-3-(1-cyanocyclopentyl)propanoic acid)

• Product Name: 2-amino-3-(1-cyanocyclopentyl)propanoic acid
• CAS No: 2171722-92-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5908441
• PubChem ID: 165790269
• Update Time: 2025-05-26

2-amino-3-(1-cyanocyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-cyanocyclopentyl)propanoic acid
• EN300-1298444
• 2171722-92-0

• Inchi： 1S/C9H14N2O2/c10-6-9(3-1-2-4-9)5-7(11)8(12)13/h7H,1-5,11H2,(H,12,13)
• InChI Key： LCEGSDOEVBCZEF-UHFFFAOYSA-N
• SMILES： OC(C(CC1(C#N)CCCC1)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-amino-3-(1-cyanocyclopentyl)propanoic acid

2-Amino-3-(1-Cyanocyclopentyl)propanoic Acid (CAS No. 2171722-92-0): An Emerging Compound in Medicinal Chemistry

2-Amino-3-(1-cyanocyclopentyl)propanoic acid (CAS No. 2171722-92-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This amino acid derivative, characterized by a cyanocyclopentyl moiety, exhibits promising biological activities and has been the subject of several recent studies exploring its pharmacological properties.

The chemical structure of 2-amino-3-(1-cyanocyclopentyl)propanoic acid is particularly noteworthy. It consists of an amino acid backbone with a cyanocyclopentyl substituent, which imparts distinct chemical and biological properties. The presence of the cyano group and the cyclopentyl ring provides a rigid structure that can influence the compound's conformational flexibility and binding affinity to various biological targets.

Recent research has focused on the potential of 2-amino-3-(1-cyanocyclopentyl)propanoic acid as a lead compound for drug development. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

In the context of cancer research, 2-amino-3-(1-cyanocyclopentyl)propanoic acid has demonstrated significant antiproliferative activity against various cancer cell lines. Its ability to selectively target and inhibit key enzymes involved in cancer cell proliferation makes it a promising candidate for further investigation as an anticancer agent. Additionally, preclinical studies have shown that this compound can induce apoptosis in cancer cells, suggesting its potential as a therapeutic agent for cancer treatment.

Beyond its anticancer properties, 2-amino-3-(1-cyanocyclopentyl)propanoic acid has also been explored for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-amino-3-(1-cyanocyclopentyl)propanoic acid may have therapeutic potential in the treatment of neurological disorders.

The pharmacokinetic properties of 2-amino-3-(1-cyanocyclopentyl)propanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness and safety in vivo. Its high bioavailability and low toxicity make it an attractive candidate for further development.

In addition to its therapeutic applications, 2-amino-3-(1-cyanocyclopentyl)propanoic acid has also been studied for its use as a tool compound in chemical biology research. Its unique structure allows it to serve as a valuable probe for investigating the function of specific biological targets and pathways. This versatility makes it an important molecule for both basic research and drug discovery efforts.

The synthesis of 2-amino-3-(1-cyanocyclopentyl)propanoic acid has been optimized to ensure high yields and purity, making it readily available for research purposes. Various synthetic routes have been developed, including those involving chiral catalysis and asymmetric synthesis techniques, which enable the efficient production of enantiomerically pure forms of the compound.

In conclusion, 2-amino-3-(1-cyanocyclopentyl)propanoic acid (CAS No. 2171722-92-0) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an exciting area of ongoing research, with potential implications for the treatment of various diseases including cancer and neurodegenerative disorders. As more studies continue to unravel its full potential, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.